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Compound of Interest

Compound Name: Alloc-Lys(Fmoc)-OH

Cat. No.: B613746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Nα-Allyloxycarbonyl-Nε-(9-

fluorenylmethyloxycarbonyl)-L-lysine, commonly known as Alloc-Lys(Fmoc)-OH. This

derivative of the amino acid lysine is a valuable building block in solid-phase peptide synthesis

(SPPS) and other areas of organic chemistry. The orthogonal protecting groups, Alloc and

Fmoc, allow for selective deprotection strategies, which is critical in the synthesis of complex

peptides and other molecular structures.

Physicochemical Properties
The fundamental molecular properties of Alloc-Lys(Fmoc)-OH are summarized below. These

data are essential for accurate reagent preparation and stoichiometric calculations in synthetic

applications.

Property Value References

Molecular Formula C25H28N2O6 [1][2][3][4]

Molecular Weight 452.5 g/mol [1][2][3]

CAS Number 146982-27-6 [2]
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Experimental Protocol: Synthesis of Alloc-
Lys(Fmoc)-OH
The following protocol outlines a general procedure for the synthesis of Alloc-Lys(Fmoc)-OH.

This method is based on the reaction of (S)-2-((9H-fluoren-9-

ylmethoxy)methoxy)carbonyl)amino)-6-aminohexanoic acid with allyl chloroformate.

Materials:

(S)-6-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-hexanoic acid

Dioxane

25% Potassium carbonate solution

Allyl chloroformate

Stirring apparatus

Reaction vessel

Procedure:

Dissolve 61.7 mmol (25 g) of (S)-6-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-

hexanoic acid in 275 mL of dioxane in a suitable reaction vessel.

To this solution, add 25 mL of a 25% aqueous potassium carbonate solution.

Add 6.55 mL of allyl chloroformate to the reaction mixture.

Stir the reaction mixture at a constant room temperature (23°C) for 20 hours to allow for the

completion of the reaction.[3]

Following the reaction period, the product can be isolated and purified using standard

organic chemistry techniques, such as extraction and chromatography.

Synthetic Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of Alloc-Lys(Fmoc)-OH.

(S)-6-amino-2-(9H-fluoren-9-
ylmethoxycarbonylamino)-hexanoic acid

Reaction
(23°C, 20 hours)Allyl chloroformate

Dioxane &
 25% K2CO3 Solution

Alloc-Lys(Fmoc)-OH

Click to download full resolution via product page

Caption: Synthesis of Alloc-Lys(Fmoc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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